Cas no 1289263-95-1 (1-(6-Chloro-2-methylpyrimidin-4-yl)piperidine-4-carbonitrile)

• Product Name: 1-(6-Chloro-2-methylpyrimidin-4-yl)piperidine-4-carbonitrile
• CAS No: 1289263-95-1
• MF: C₁₁H₁₃ClN₄
• MW: 236.70072054863
• CID: 5558940
• Update Time: 2025-05-24

1-(6-Chloro-2-methylpyrimidin-4-yl)piperidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(6-Chloro-2-methylpyrimidin-4-yl)piperidine-4-carbonitrile

• Inchi： 1S/C11H13ClN4/c1-8-14-10(12)6-11(15-8)16-4-2-9(7-13)3-5-16/h6,9H,2-5H2,1H3
• InChI Key： QANNWDMBJMAGOQ-UHFFFAOYSA-N
• SMILES： N1(C2C=C(Cl)N=C(C)N=2)CCC(C#N)CC1

Additional information on 1-(6-Chloro-2-methylpyrimidin-4-yl)piperidine-4-carbonitrile

1-(6-Chloro-2-methylpyrimidin-4-yl)piperidine-4-carbonitrile: A Comprehensive Overview

The compound 1-(6-Chloro-2-methylpyrimidin-4-yl)piperidine-4-carbonitrile (CAS No. 1289263-95-1) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines a pyrimidine ring system with a piperidine moiety, further substituted with a cyano group. The presence of the chloro and methyl substituents on the pyrimidine ring adds complexity to its electronic properties, making it an intriguing subject for both theoretical and experimental studies.

Recent advancements in computational chemistry have enabled researchers to delve deeper into the electronic structure and reactivity of this compound. For instance, density functional theory (DFT) calculations have revealed that the cyano group at the piperidine position significantly influences the molecule's electron-withdrawing capabilities, enhancing its reactivity in certain chemical transformations. This insight has been pivotal in designing novel synthetic routes for this compound, which are now being explored in academic and industrial settings.

The synthesis of 1-(6-Chloro-2-methylpyrimidin-4-yl)piperidine-4-carbonitrile typically involves multi-step reactions, often incorporating palladium-catalyzed cross-coupling reactions. These methods have been optimized to achieve high yields and selectivity, ensuring scalability for potential large-scale production. The integration of green chemistry principles in these synthetic protocols has also been a focus of recent research, aiming to minimize environmental impact while maintaining efficiency.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The pyrimidine ring system is well-known for its role in various bioactive molecules, including antiviral and anticancer agents. Preliminary biological assays have indicated that 1-(6-Chloro-2-methylpyrimidin-4-yl)piperidine-4-carbonitrile exhibits moderate inhibitory activity against certain enzyme targets, suggesting its potential as a lead compound for further optimization.

In addition to its pharmacological applications, this compound has also garnered interest in materials science. Its rigid structure and electron-withdrawing groups make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Ongoing research is exploring its integration into thin-film transistor (TFT) devices, where its electronic properties could contribute to improved device performance.

The study of 1-(6-Chloro-2-methylpyrimidin-4-yl)piperidine-4-carbonitrile has also shed light on fundamental aspects of heterocyclic chemistry. The interplay between the pyrimidine and piperidine moieties has been shown to influence the molecule's aromaticity and conjugation pathways, providing valuable insights into the design of more complex heterocyclic systems. These findings have implications not only for synthetic chemistry but also for understanding natural product structures.

From an analytical standpoint, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry have been instrumental in confirming the structure of this compound. High-resolution mass spectrometry (HRMS) has provided precise molecular weight data, while ¹H NMR and ¹³C NMR spectra have elucidated the detailed connectivity of atoms within the molecule. These analyses are crucial for ensuring the purity and identity of the compound during synthesis and characterization.

Looking ahead, collaborations between chemists, biologists, and materials scientists are expected to unlock further applications for 1-(6-Chloro-2-methylpyrimidin-4-yll)piperidine-p carbonitrile. Its versatile structure makes it a valuable asset in interdisciplinary research efforts aimed at addressing challenges in healthcare, electronics, and sustainable chemistry.

In conclusion, 1-(6-Chloro-p methylpyrimidin-p yl)piperidine-p carbonitrile (CAS No. 1289263-p 95-p) stands as a testament to the ingenuity of modern chemical research. With its unique properties and diverse potential applications, this compound continues to be a focal point for innovation across multiple scientific disciplines.